(5-chloro-2-methoxyphenyl)(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• IUPAC Name: (5-chloro-2-methoxyphenyl)-[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C19H19ClN2O2S/c1-13-3-5-14(6-4-13)12-25-19-21-9-10-22(19)18(23)16-11-15(20)7-8-17(16)24-2/h3-8,11H,9-10,12H2,1-2H3
• InChI Key: NLMLLHRDYPQDIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NCCN2C(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C19H19ClN2O2S
• Molecular Weight: 374.9 g/mol
• CAS No.: 851805-14-6

Description

(5-chloro-2-methoxyphenyl)(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone is a useful research compound. Its molecular formula is C19H19ClN2O2S and its molecular weight is 374.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Imaging in Parkinson's Disease

This compound's derivative, HG-10-102-01, has been synthesized and used as a potential PET imaging agent for studying LRRK2 enzyme activity in Parkinson's disease. The synthesis process involved a series of chemical reactions, yielding a high radiochemical purity and specific activity, which could be instrumental in advancing Parkinson's disease research (Wang et al., 2017).

Antimicrobial Activity

A series of novel imidazole derivatives, including the compound of interest, have been prepared and tested for antimicrobial properties. Some of these compounds showed potential antimicrobial activity, indicating the relevance of this compound in the development of new antimicrobial agents (Maheta et al., 2012).

Inhibition of Carbohydrate Hydrolyzing Enzymes

The compound has been used in the synthesis of molecular hybrids, which exhibited significant α-glucosidase and α-amylase inhibition activities. These activities are crucial in the management of diseases like diabetes, where carbohydrate hydrolyzing enzymes play a key role (Satheesh et al., 2017).

Antioxidant Properties

Derivatives of this compound have been synthesized and evaluated for their antioxidant properties. Studies revealed that these derivatives possess effective antioxidant power, suggesting their potential use in combating oxidative stress-related diseases (Çetinkaya et al., 2012).

Anticancer Activity

Certain derivatives of this compound demonstrated inhibitory effects on the growth of various cancer cell lines, particularly in leukemia, non-small lung cancer, and renal cancer. This indicates its potential application in the development of new anticancer drugs (Bhole & Bhusari, 2011).

Antileishmanial and Antioxidant Agents

Some derivatives have shown significant antileishmanial and antioxidant activities, indicating their potential in the treatment of leishmaniasis and oxidative stress-related conditions (Patil et al., 2017).